1-(Oxolan-2-ylmethylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-(oxolan-2-ylmethylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C20H22N4O/c1-2-6-14-11-19(22-13-15-7-5-10-25-15)24-18-9-4-3-8-17(18)23-20(24)16(14)12-21/h3-4,8-9,11,15,22H,2,5-7,10,13H2,1H3
• InChI Key: GJZQMJVPYUXHIO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCC4CCCO4)C#N
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

This compound is a derivative of benzimidazole. Benzimidazoles are organic compounds containing a benzene ring fused to an imidazole ring. They are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory effects.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs. A base-mediated (4 + 3) annulation of spiro-epoxyoxindoles and 2-(2-fluoroaryl)-1H-benzimidazoles or 2-fluoro-N-arylbenzenesulfonamides has been reported, leading to the synthesis of two new classes of spirooxindole-based polycyclic systems.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by a benzene ring fused to an imidazole ring. This structure is similar to the natural heterocycles purines and pyrimidines, which are of great practical importance.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to exhibit a wide spectrum of biological activity and numerous therapeutic applications in medicine. They are the basis of many natural and synthetic biologically active substances.

Scientific Research Applications

Antiviral Activity

• Pyrimido[1,2-a]benzimidazoles, including our compound of interest, have shown antiviral properties. For instance:
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Antimicrobial Effects

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